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Compound of Interest

Compound Name:
(3,5,5-Trimethylmorpholin-3-

yl)methanol

CAS No.: 1784130-06-8

Cat. No.: B2980173

Get Quote

Executive Summary: The "Privileged" Handle
In modern medicinal chemistry, the morpholine-2-methanol (and its 3-isomer) scaffold

represents a high-value "privileged structure." Unlike simple morpholine rings used primarily to

cap solubility, the hydroxymethyl variant serves as a chiral branching point. It combines the

metabolic stability and solubility benefits of the morpholine ether with a versatile primary

alcohol handle, allowing for precise vector exploration in structure-activity relationship (SAR)

studies.

This guide details the strategic deployment, stereoselective synthesis, and functionalization of

substituted morpholine methanol building blocks, moving beyond generic descriptions to

actionable, field-proven protocols.
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The morpholine ring is frequently employed as a bioisostere for piperidine or piperazine.[1][2]

The insertion of the oxygen atom at the 4-position relative to the nitrogen creates a unique

electronic environment.
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Property Morpholine Piperidine Piperazine
Impact on
Drug Design

pKa (Conj.[3]

Acid)
8.3 – 8.7 ~11.0 ~9.8

Morpholine is

less basic. At

physiological pH

(7.4), a

significant

fraction remains

uncharged,

improving

passive

membrane

permeability

(CNS

penetration).

LogP

(Lipophilicity)
-0.86 0.84 -1.17

The ether

oxygen lowers

LogP without

introducing a

donor hydrogen,

improving

solubility without

sacrificing too

much

permeability.

Metabolic

Stability
High Moderate Low

The ether

oxygen

deactivates the

ring toward

CYP450

oxidation

compared to the

methylene of

piperidine.
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H-Bonding Acceptor (Ether) None Donor/Acceptor

The ether

oxygen acts as a

weak H-bond

acceptor, often

engaging critical

water bridges in

kinase active

sites.

The "Methanol" Vector
The hydroxymethyl group at the C2 or C3 position breaks the symmetry of the morpholine ring.

Chirality: It introduces a stereocenter. The (S)-enantiomer is often preferred in specific

receptor antagonists (e.g., Reboxetine analogs) to match the binding pocket geometry.

Divergency: The primary alcohol is a "chemical chameleon." It can be:

Oxidized to an aldehyde/acid for reductive amination or coupling.

Converted to a leaving group (Mesylate/Tosylate) for nucleophilic displacement.

Etherified to extend into hydrophobic pockets.

Synthetic Routes & Stereocontrol[4]
Achieving high enantiomeric excess (ee) is critical. Resolution of racemic mixtures is inefficient;

therefore, chiral pool synthesis is the industry standard.

The Serine/Amino-Diol Route (Gold Standard)
The most robust route to (S)-2-(hydroxymethyl)morpholine starts from (S)-3-amino-1,2-

propanediol (derived from Serine). This pathway avoids racemization and uses a self-validating

cyclization step.

Mechanism:

Acylation: The amino group is acylated with chloroacetyl chloride.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2980173?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cyclization: Base-mediated intramolecular displacement of the chloride by the secondary

alcohol (favored over the primary due to the 6-membered transition state vs. 7-membered).

Reduction: The resulting morpholinone is reduced to the morpholine.

Visualization: Retrosynthetic Logic

Start: (S)-3-Amino-1,2-propanediol
(Chiral Pool)

Intermediate A:
N-Chloroacetyl Derivative

Chloroacetyl Cl
Base

Intermediate B:
5-Oxomorpholine-2-methanol

(Morpholinone)

t-BuOK
Cyclization (Regioselective) Target:

(S)-2-(Hydroxymethyl)morpholine

Red-Al or BH3
Amide Reduction

Click to download full resolution via product page

Caption: Stereoselective synthesis of (S)-2-(hydroxymethyl)morpholine ensuring retention of

chirality via morpholinone intermediate.

Experimental Protocol: Synthesis of (S)-N-Boc-2-
(hydroxymethyl)morpholine
Context: This protocol is adapted from the optimized route for Reboxetine intermediates

(Brenner et al., 2005). It is superior to direct cyclization of amino alcohols with epoxides, which

often yields regioisomeric mixtures.

Phase 1: Cyclization to Morpholinone
Reagents: (S)-3-amino-1,2-propanediol (1.0 eq), Chloroacetyl chloride (1.1 eq), NaOH (2.5

eq), Acetonitrile/MeOH.

Procedure:

Dissolve amino-diol in acetonitrile/MeOH (4:1) at 0°C.

Add NaOH solution followed by dropwise addition of chloroacetyl chloride. Control

exotherm < 10°C.

Stir 1 hr.
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Critical Step (Cyclization): Add solid t-BuOK (potassium tert-butoxide) in tert-amyl alcohol

to the crude amide. Stir at RT for 2 hours.

Why? Strong bulky base favors the intramolecular O-alkylation to close the ring.

Validation: LCMS should show mass M+1 for the morpholinone (lactam). NMR confirms loss

of the chloro-methylene signal.

Phase 2: Reduction (The "Red-Al" Advantage)
Note: LiAlH4 often fails to fully reduce morpholinones due to stable aluminate complexes. Red-

Al (Sodium bis(2-methoxyethoxy)aluminum hydride) is required.

Reagents: Morpholinone intermediate, Red-Al (65% in toluene, 3.0 eq).

Procedure:

Suspend morpholinone in anhydrous Toluene under N2.

Add Red-Al dropwise at 0°C.

Heat to 80°C for 2 hours.

Quench: Cool to 0°C. Add NaOH (10% aq) dropwise. Caution: Hydrogen evolution.

Filter salts, dry organic layer, and concentrate.

Protection (Optional but Recommended): React crude amine with Boc2O to generate (S)-N-

Boc-2-(hydroxymethyl)morpholine. This facilitates purification and protects the amine during

alcohol functionalization.

Functionalization & Reactivity[5]
Once the (S)-N-Boc-2-(hydroxymethyl)morpholine building block is in hand, it serves as a

divergent point.

Divergent Workflows
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Caption: Divergent synthesis strategies from the primary alcohol handle.

Key Reaction: SNAr Ether Formation
To synthesize Reboxetine-like analogs (NRI inhibitors):

Substrate: N-Boc-2-(hydroxymethyl)morpholine.

Reagent: 2-Fluorophenol (or similar electron-deficient aryl halide).

Condition: NaH (Sodium Hydride) in DMF or DMSO.

Mechanism: The primary alcohol is deprotonated to the alkoxide, which attacks the aryl ring

(SNAr).

Troubleshooting: If the aryl halide is not activated (no electron-withdrawing groups), use

Mitsunobu conditions (DIAD/PPh3) instead.
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Reboxetine (Antidepressant)[6]
Structure: Contains an (S,S)-2-(α-aryloxybenzyl)morpholine core.

Role of Scaffold: The morpholine nitrogen binds to the aspartate residue in the

Norepinephrine Transporter (NET). The ether oxygen creates a specific dipole alignment.

The chirality at C2 is essential for potency; the (S,S) enantiomer is significantly more potent

than the (R,R).

Dopamine D4 Antagonists[5]
Application: Treatment of glioblastoma and CNS disorders.

Design: Researchers utilized (S)-2-(hydroxymethyl)morpholine to link an indole moiety via

the methanol arm. The morpholine served as the soluble "head group" interacting with the

solvent front of the GPCR, while the indole penetrated the deep hydrophobic pocket.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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